Vasotocin, 1-(beta-mercapto-beta,beta-diethylpropionic acid)-(oet-tyr)(2)-orn(8)-

• CAS No.: 77327-44-7
• Molecular Formula: C48H76N12O12S2
• Molecular Weight: 1077.3 g/mol
• IUPAC Name: N-[5-amino-1-[(2-amino-2-oxoethyl)amino]-1-oxopentan-2-yl]-1-[7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-butan-2-yl-16-[(4-ethoxyphenyl)methyl]-20,20-diethyl-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C48H76N12O12S2/c1-6-27(5)40-46(70)56-31(18-19-36(50)61)42(66)57-33(23-37(51)62)43(67)58-34(47(71)60-21-11-13-35(60)45(69)55-30(12-10-20-49)41(65)53-25-38(52)63)26-73-74-48(7-2,8-3)24-39(64)54-32(44(68)59-40)22-28-14-16-29(17-15-28)72-9-4/h14-17,27,30-35,40H,6-13,18-26,49H2,1-5H3,(H2,50,61)(H2,51,62)(H2,52,63)(H,53,65)(H,54,64)(H,55,69)(H,56,70)(H,57,66)(H,58,67)(H,59,68)
• InChI Key: UYGMRHUEMYYFAR-UHFFFAOYSA-N
• SMILES: CCC(C)C1C(=O)NC(C(=O)NC(C(=O)NC(CSSC(CC(=O)NC(C(=O)N1)CC2=CC=C(C=C2)OCC)(CC)CC)C(=O)N3CCCC3C(=O)NC(CCCN)C(=O)NCC(=O)N)CC(=O)N)CCC(=O)N
• Synonyms: 1-(beta-mercapto-beta,beta-diethylpropionic acid)-2-(OEt-Tyr)-8-Orn-vasotocin; dEt-Tyr(Et)OVT; vasotocin, 1-(beta-mercapto-beta,beta-diethylpropionic acid)-(OEt-Tyr)(2)-Orn(8)-; vasotocin, 1-(beta-mercapto-beta,beta-diethylpropionic acid)-O-ethyltyrosyl(2)-ornithine(8)-

Description

Vasotocin, 1-(beta-mercapto-beta,beta-diethylpropionic acid)-(oet-tyr)(2)-orn(8)-, also known as Vasotocin, 1-(beta-mercapto-beta,beta-diethylpropionic acid)-(oet-tyr)(2)-orn(8)-, is a useful research compound. Its molecular formula is C48H76N12O12S2 and its molecular weight is 1077.3 g/mol. The purity is usually 95%.
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